7-(2,5-dimethylbenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 7-[(2,5-dimethylphenyl)methyl]-3,9-dimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C18H20N6O2/c1-10-5-6-11(2)13(7-10)9-24-16(25)14-15(22(4)18(24)26)19-17-21-20-12(3)8-23(14)17/h5-7H,8-9H2,1-4H3,(H,19,21)
• InChI Key: HMWRIYJLZCKYHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=C(C=CC(=C4)C)C
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

7-(2,5-dimethylbenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C18H20N6O2 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
The exact mass of the compound 7-(2,5-dimethylbenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is 352.16477390 g/mol and the complexity rating of the compound is 637. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7-(2,5-dimethylbenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2,5-dimethylbenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cancer Therapy: Iron Chelation

Iron chelators: . Compounds similar to the one have been designed and synthesized to selectively bind to ferrous ions, which could lead to the development of new cancer therapies. These compounds can induce apoptosis in cancer cells via the mitochondrial pathway, highlighting their potential as lead compounds for further investigation.

Antiproliferative Agents

. These compounds have shown strong activity with low IC50 values, indicating their potential as antiproliferative agents. Their ability to arrest the cell cycle and induce apoptosis could be leveraged in the development of new anticancer drugs.

Synthetic Methodology Development

. The development of new synthetic methodologies for such compounds can enhance the efficiency of producing these molecules, which is crucial for their application in medicinal chemistry.

Biological Activity Profiling

. They have been used as building blocks in the design of biologically important organic molecules, with applications in antifungal, anticancer, antiviral, antitumor, cardiotonic, anti-HIV, analgesic, and anti-protozoal therapies.

Coordination Chemistry

. Understanding the coordination properties of such compounds can lead to the design of new chelators with specific binding affinities for different metal ions.

Heterocyclic Compound Research

. Research into the synthesis, properties, and applications of these heterocycles can contribute to the discovery of new drugs and materials with unique properties.

Mechanism of Action

Target of Action

The primary target of this compound is iron ions . Iron is an indispensable trace element for virtually all living organisms, involved in cell respiration, DNA/RNA synthesis and repair, cell proliferation, apoptosis, cell cycle, and protein function .

Mode of Action

This interaction leads to a decrease in the cytotoxicity on A549 cells with the increase of ferrous ions concentrations .

Biochemical Pathways

The compound’s interaction with iron ions can significantly inhibit cancer cell proliferation . This is because rapidly proliferating cancer cells have a higher iron requirement than normal cells . Therefore, decreasing intracellular iron ion level emerges as a potential therapeutic strategy for the treatment of cancers .

Result of Action

The compound has shown strong antiproliferative activity in vitro against A549, MCF-7, Hela, and HepG-2 . It arrests the cell cycle at the G1 phase and induces significant apoptosis in A549 cells in dose and time-dependent manners . The induction of apoptosis by the compound in A549 cells might be at least via the mitochondria pathway .

Action Environment

The compound’s action, efficacy, and stability can be influenced by environmental factors such as the presence of ferrous ions. For instance, the addition of ferrous ions can abolish the cytotoxicity of the compound .